molecular formula C21H21N7O2 B2453999 4-((1H-imidazol-1-yl)methyl)-N-(2-(4-methyl-5-oxo-3-(pyridin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)benzamide CAS No. 1396861-54-3

4-((1H-imidazol-1-yl)methyl)-N-(2-(4-methyl-5-oxo-3-(pyridin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)benzamide

Cat. No. B2453999
CAS RN: 1396861-54-3
M. Wt: 403.446
InChI Key: OEQJQBYCJGOMEB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-((1H-imidazol-1-yl)methyl)-N-(2-(4-methyl-5-oxo-3-(pyridin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C21H21N7O2 and its molecular weight is 403.446. The purity is usually 95%.
BenchChem offers high-quality 4-((1H-imidazol-1-yl)methyl)-N-(2-(4-methyl-5-oxo-3-(pyridin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-((1H-imidazol-1-yl)methyl)-N-(2-(4-methyl-5-oxo-3-(pyridin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

Compounds with structural elements similar to the query compound have been synthesized and evaluated for various biological activities. For instance, imidazo[1,2-a]pyridines have been explored as potential antiulcer agents due to their cytoprotective properties in experimental models, although they showed limited antisecretory activity. This highlights the potential of such compounds in the development of new therapeutic agents with specific biological targets (Starrett et al., 1989).

Antimicrobial and Antimycobacterial Activity

Novel imidazo[1,2-a]pyridine-3-carboxamides have demonstrated considerable activity against drug-sensitive and resistant Mycobacterium tuberculosis strains. The design and synthesis of these compounds are based on structural modifications that enhance antimycobacterial efficacy, suggesting a pathway for the development of new antimicrobial agents (Lv et al., 2017).

Heterocyclic Synthesis and Antimicrobial Evaluation

Research on the synthesis of new thienopyrimidine derivatives and their evaluation as antimicrobial agents indicates the importance of heterocyclic compounds in developing treatments against microbial infections. These studies demonstrate the versatility of heterocyclic chemistry in generating compounds with potential pharmaceutical applications (Bhuiyan et al., 2006).

Cellular Permeability Studies

The investigation into the cellular permeability of DNA-binding pyrrole-imidazole polyamides provides insight into the design of molecules that can effectively enter cells and modulate biological processes at the DNA level. This research is crucial for the development of molecular tools for genetic regulation and potential therapeutic applications (Liu & Kodadek, 2009).

properties

IUPAC Name

4-(imidazol-1-ylmethyl)-N-[2-(4-methyl-5-oxo-3-pyridin-2-yl-1,2,4-triazol-1-yl)ethyl]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H21N7O2/c1-26-19(18-4-2-3-9-23-18)25-28(21(26)30)13-11-24-20(29)17-7-5-16(6-8-17)14-27-12-10-22-15-27/h2-10,12,15H,11,13-14H2,1H3,(H,24,29)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OEQJQBYCJGOMEB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C(=NN(C1=O)CCNC(=O)C2=CC=C(C=C2)CN3C=CN=C3)C4=CC=CC=N4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H21N7O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

403.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-((1H-imidazol-1-yl)methyl)-N-(2-(4-methyl-5-oxo-3-(pyridin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.